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Introduction

Leptomycin B (LMB), a secondary metabolite produced by Streptomyces species, is a potent
and specific inhibitor of nuclear export.[1] It functions by targeting the chromosomal region
maintenance 1 (CRML1 or XPO1) protein, a key nuclear export receptor responsible for
transporting numerous proteins and RNA molecules from the nucleus to the cytoplasm.[1]
Many viruses exploit the host's CRM1-mediated export pathway for the nucleocytoplasmic
transport of their own proteins and ribonucleoprotein complexes, a critical step in their
replication cycle.[2] Consequently, LMB has emerged as a valuable research tool in virology to
investigate the role of nuclear export in viral life cycles and as a potential, albeit toxic, broad-
spectrum antiviral agent.[2]

A Note on Nomenclature: The user requested information on Leptomycin A. The vast majority
of scientific literature focuses on Leptomycin B (LMB). Leptomycin A is a closely related
compound, with LMB being approximately twice as potent in its inhibitory activity. In many
contexts, particularly in older literature, "Leptomycin” may be used without specifying the
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variant, but it typically refers to the more active Leptomycin B. This document will focus on
Leptomycin B, as it is the form predominantly used in virology research.

Mechanism of Action

Leptomycin B exerts its inhibitory effect through the irreversible covalent modification of a
specific cysteine residue (Cys528) within the nuclear export signal (NES)-binding groove of the
CRM1 protein.[3][4] This modification physically obstructs the binding of cargo proteins
containing a leucine-rich NES, thereby preventing their export from the nucleus.[3]

In the context of a viral infection, many viruses produce proteins or ribonucleoprotein
complexes that rely on the host CRML1 for their transport to the cytoplasm. By inhibiting CRM1,
Leptomycin B effectively traps these essential viral components within the nucleus, disrupting
the viral life cycle and inhibiting the production of new virions.[2] This mechanism of action
makes LMB a powerful tool for dissecting the nuclear export-dependent steps of viral
replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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